Cas no 1246776-76-0 (6-Ethoxynaphthalene-2-sulfonyl chloride)

• Product Name: 6-Ethoxynaphthalene-2-sulfonyl chloride
• CAS No: 1246776-76-0
• MF: C₁₂H₁₁ClO₃S
• MW: 270.731941461563
• MDL: MFCD20527372
• CID: 2092312
• PubChem ID: 50876021
• Update Time: 2025-07-24

6-Ethoxynaphthalene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Ethoxynaphthalene-2-sulfonyl chloride
• DB-341788
• I11845
• 6-ethoxynaphthalene-2-sulfonylchloride
• 1246776-76-0
• AKOS005139195
• 2-Naphthalenesulfonyl chloride, 6-ethoxy-

• MDL： MFCD20527372
• Inchi： 1S/C12H11ClO3S/c1-2-16-11-5-3-10-8-12(17(13,14)15)6-4-9(10)7-11/h3-8H,2H2,1H3
• InChI Key： WTGZUEQKHIOABF-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C2C=C(C=CC2=C1)OCC)(=O)=O

Computed Properties

• Exact Mass: 270.0117431g/mol
• Monoisotopic Mass: 270.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on 6-Ethoxynaphthalene-2-sulfonyl chloride

Introduction to 6-Ethoxynaphthalene-2-sulfonyl chloride (CAS No: 1246776-76-0)

6-Ethoxynaphthalene-2-sulfonyl chloride, identified by its Chemical Abstracts Service (CAS) number 1246776-76-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The ethoxy and naphthalene moieties in its structure contribute to its unique reactivity and make it a valuable building block for further chemical transformations.

The naphthalene core of 6-Ethoxynaphthalene-2-sulfonyl chloride provides a rigid aromatic framework that can be selectively modified through various chemical reactions. The presence of the sulfonyl chloride group at the 2-position enhances its reactivity, allowing for facile introduction into other molecules via nucleophilic substitution reactions. This property makes it particularly useful in the synthesis of sulfonamides, which are a cornerstone of modern drug discovery due to their broad spectrum of biological activities.

In recent years, there has been a surge in research focused on developing novel sulfonamide-based therapeutics for diseases such as cancer, infectious diseases, and inflammatory disorders. The ethoxy substituent in 6-Ethoxynaphthalene-2-sulfonyl chloride plays a crucial role in modulating the electronic properties of the sulfonyl chloride group, thereby influencing the reactivity and selectivity of subsequent transformations. This fine-tuning of structural features is essential for optimizing drug-like properties, including solubility, bioavailability, and metabolic stability.

One of the most compelling applications of 6-Ethoxynaphthalene-2-sulfonyl chloride is in the development of kinase inhibitors. Kinases are enzymes that play a central role in signal transduction pathways and are frequently dysregulated in cancer. By incorporating this compound into drug candidates, researchers can design molecules that specifically target aberrant kinase activity. Recent studies have demonstrated that derivatives of naphthalene-2-sulfonyl chlorides exhibit potent inhibitory effects against various kinases, making them promising candidates for further development.

The synthesis of 6-Ethoxynaphthalene-2-sulfonyl chloride typically involves the sulfonylation of 2-naphthol with ethyl chlorosulfate under controlled conditions. This reaction requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are critical for industrial applications. Additionally, modern techniques such as flow chemistry have been explored to enhance reaction efficiency and minimize waste.

From a computational chemistry perspective, the structure-activity relationships (SAR) of 6-Ethoxynaphthalene-2-sulfonyl chloride derivatives have been extensively studied using molecular modeling and quantum mechanical calculations. These studies provide insights into how structural modifications affect binding affinity and pharmacokinetic properties. For instance, computational analyses have revealed that subtle changes in the ethoxy substituent can significantly impact the binding mode of sulfonamide-based drugs to their target proteins.

The pharmaceutical industry has also leveraged 6-Ethoxynaphthalene-2-sulfonyl chloride as a key intermediate in the production of protease inhibitors. Proteases are enzymes involved in various physiological processes, including protein degradation and signal transduction. Inhibiting specific proteases has therapeutic potential for conditions such as HIV/AIDS and cancer. Researchers have synthesized novel protease inhibitors by functionalizing naphthalene-2-sulfonyl chlorides with different pharmacophores, demonstrating the versatility of this compound class.

Another emerging area where 6-Ethoxynaphthalene-2-sulfonyl chloride is making an impact is in materials science. The unique electronic and steric properties of its structure make it suitable for designing organic semiconductors and liquid crystals. These materials are integral to next-generation electronic devices, including organic light-emitting diodes (OLEDs) and photovoltaic cells. By tuning the substitution patterns on the naphthalene core, researchers can tailor the optoelectronic properties of these materials for specific applications.

In conclusion,6-Ethoxynaphthalene-2-sulfonyl chloride (CAS No: 1246776-76-0) is a multifaceted compound with broad utility across pharmaceuticals and materials science. Its role as an intermediate in synthesizing biologically active molecules underscores its importance in drug discovery efforts aimed at treating diverse diseases. As research continues to uncover new applications for this compound,naphthalene-2-sulfonyl chlorides will undoubtedly remain at the forefront of innovation in both academic and industrial settings.